Cas no 119005-22-0 (2-Azetidinone,4-(2-naphthalenylthio)-)

2-Azetidinone,4-(2-naphthalenylthio)- structure
119005-22-0 structure
Product Name:2-Azetidinone,4-(2-naphthalenylthio)-
CAS No:119005-22-0
MF:C13H11NOS
MW:229.297541856766
CID:174301
PubChem ID:86167
Update Time:2025-04-19

2-Azetidinone,4-(2-naphthalenylthio)- Chemical and Physical Properties

Names and Identifiers

    • 2-Azetidinone,4-(2-naphthalenylthio)-
    • 4-naphthalen-2-ylsulfanylazetidin-2-one
    • 119005-22-0
    • 2-Azetidinone, 4-(2-naphthalenylthio)-
    • 2-Azetidinone, 4-naphthalen-2-ylthio-
    • DTXSID10874390
    • Inchi: 1S/C13H11NOS/c15-12-8-13(14-12)16-11-6-5-9-3-1-2-4-10(9)7-11/h1-7,13H,8H2,(H,14,15)
    • InChI Key: RLRSLUKTBGWOQF-UHFFFAOYSA-N
    • SMILES: S(C1C=CC2C=CC=CC=2C=1)C1CC(N1)=O

Computed Properties

  • Exact Mass: 229.05623
  • Monoisotopic Mass: 229.05613515g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 54.4Ų

Experimental Properties

  • PSA: 29.1
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